Cas no 64152-11-0 (Benzoic acid, 2-nitro-5-[(phenylamino)carbonyl]-, methyl ester)

• Product name: Benzoic acid, 2-nitro-5-[(phenylamino)carbonyl]-, methyl ester
• CAS No: 64152-11-0
• MF: C₁₅H₁₂N₂O₅
• MW: 300.266183853149
• CID: 1671015

Benzoic acid, 2-nitro-5-[(phenylamino)carbonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-nitro-5-[(phenylamino)carbonyl]-, methyl ester

• Inchi： 1S/C15H12N2O5/c1-22-15(19)12-9-10(7-8-13(12)17(20)21)14(18)16-11-5-3-2-4-6-11/h2-9H,1H3,(H,16,18)
• InChI Key： MNOIVGCKKNVVGT-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(C(NC2=CC=CC=C2)=O)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 300.07466

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• Melting Point: 134-138 °C(Solv: methanol (67-56-1))
• Boiling Point: 412.8±35.0 °C(Predicted)
• PSA: 98.54
• pka: 11.79±0.70(Predicted)